Cas no 749192-05-0 (Benzoic acid,3-amino-2-hydroxy-, butyl ester)
749192-05-0 structure
Product Name:Benzoic acid,3-amino-2-hydroxy-, butyl ester
CAS No:749192-05-0
MF:C11H15NO3
MW:209.241703271866
CID:561357
PubChem ID:21423623
Update Time:2025-04-19
Benzoic acid,3-amino-2-hydroxy-, butyl ester Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid,3-amino-2-hydroxy-, butyl ester
- Benzoic acid, 3-amino-2-hydroxy-, butyl ester (9CI)
- 749192-05-0
- butyl 3-amino-2-hydroxybenzoate
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- Inchi: 1S/C11H15NO3/c1-2-3-7-15-11(14)8-5-4-6-9(12)10(8)13/h4-6,13H,2-3,7,12H2,1H3
- InChI Key: RFYZYRUDVWBJEI-UHFFFAOYSA-N
- SMILES: O(C(C1C=CC=C(C=1O)N)=O)CCCC
Computed Properties
- Exact Mass: 209.105
- Monoisotopic Mass: 209.105
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 208
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 72.6A^2
Benzoic acid,3-amino-2-hydroxy-, butyl ester Related Literature
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1. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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